Cas no 2229210-14-2 (1-(3,4-dihydro-2H-pyran-5-yl)propan-2-ol)

• Product Name: 1-(3,4-dihydro-2H-pyran-5-yl)propan-2-ol
• CAS No: 2229210-14-2
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 6526915
• PubChem ID: 165627905
• Update Time: 2025-05-21

1-(3,4-dihydro-2H-pyran-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-pyran-5-yl)propan-2-ol
• 2229210-14-2
• EN300-1777704

• Inchi： 1S/C8H14O2/c1-7(9)5-8-3-2-4-10-6-8/h6-7,9H,2-5H2,1H3
• InChI Key： KDGTYXYXIJCRFS-UHFFFAOYSA-N
• SMILES： O1C=C(CC(C)O)CCC1

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(3,4-dihydro-2H-pyran-5-yl)propan-2-ol

1-(3,4-Dihydro-2H-Pyran-5-Yl)Propan-2-Ol: A Comprehensive Overview

1-(3,4-Dihydro-2H-Pyran-5-Yl)Propan-2-Ol (CAS No. 229210-14-2) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound, often referred to as pyranol propanol, is characterized by its unique structure, which combines a dihydropyran ring with a secondary alcohol group. The molecule's structure allows for a wide range of reactivity and functionalization, making it a valuable intermediate in organic synthesis.

The dihydropyran ring in 1-(3,4-Dihydro-2H-Pyran-5-Yl)Propan-2-Ol contributes to its stability and reactivity. Recent studies have highlighted its potential as a building block for the synthesis of complex molecules, particularly in the development of bioactive compounds. For instance, researchers have explored its use in the construction of natural product analogs, where its stereochemistry and functional groups play a crucial role in achieving desired biological activities.

One of the most notable applications of 1-(3,4-Dihydro-2H-Pyran-5-Yl)Propan-2-Ol is in the pharmaceutical industry. Its ability to form stable glycosidic bonds has made it an essential component in the synthesis of oligosaccharides and related compounds. Recent advancements in enzymatic catalysis have further enhanced its utility, enabling more efficient and selective syntheses. For example, studies published in *Journal of Medicinal Chemistry* have demonstrated its role in the development of antiviral agents targeting viral glycoproteins.

In addition to its pharmaceutical applications, pyranol propanol has found significant use in agrochemicals. Its ability to act as a precursor for biopesticides has been widely explored. Researchers at the University of California have reported on its role in the synthesis of environmentally friendly pesticides that target specific pest species without harming beneficial insects. This research underscores the compound's potential in sustainable agriculture.

The synthesis of 1-(3,4-Dihydro-2H-Pyran-5-Yl)Propan-2-Ol involves several methods, each offering distinct advantages depending on the scale and desired purity. Traditional approaches include acid-catalyzed cyclization reactions of appropriately substituted diols or ketones. However, recent advancements have introduced more efficient methods, such as enzymatic synthesis and microwave-assisted reactions. These modern techniques not only improve yield but also reduce reaction times and environmental impact.

From a structural perspective, pyranol propanol exhibits interesting stereochemical properties due to the presence of multiple stereogenic centers. This has led to extensive research on its enantioselective synthesis and applications. For instance, asymmetric catalysis using chiral catalysts has enabled the production of enantiomerically pure derivatives, which are crucial for drug development.

Looking ahead, the demand for 1-(3,4-Dihydro-2H-Pyran-5-Yl)Propan-2-Ol is expected to grow as new applications emerge across diverse industries. Its compatibility with green chemistry principles positions it as a key player in sustainable chemical manufacturing. Furthermore, ongoing research into its biological activities and synthetic potential continues to unlock new opportunities for innovation.

In conclusion, 1-(3,4-Dihydro-2H-Pyran-5-Yl)Propan